Cas no 1311696-74-8 (2-(4-chlorophenyl)-N-(cyanomethyl)-N-cyclopropylcyclopropane-1-carboxamide)

• Product Name: 2-(4-chlorophenyl)-N-(cyanomethyl)-N-cyclopropylcyclopropane-1-carboxamide
• CAS No: 1311696-74-8
• MF: C₁₅H₁₅ClN₂O
• MW: 274.745402574539
• CID: 6216451
• PubChem ID: 53562617
• Update Time: 2025-11-04

2-(4-chlorophenyl)-N-(cyanomethyl)-N-cyclopropylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26679700
• 2-(4-chlorophenyl)-N-(cyanomethyl)-N-cyclopropylcyclopropane-1-carboxamide
• AKOS033110435
• Z1147846283
• 1311696-74-8

• Inchi： 1S/C15H15ClN2O/c16-11-3-1-10(2-4-11)13-9-14(13)15(19)18(8-7-17)12-5-6-12/h1-4,12-14H,5-6,8-9H2
• InChI Key： NQSBTRSVIHLABT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC1C(N(CC#N)C1CC1)=O

Computed Properties

• Exact Mass: 274.087
• Monoisotopic Mass: 274.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-chlorophenyl)-N-(cyanomethyl)-N-cyclopropylcyclopropane-1-carboxamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-(cyanomethyl)-N-cyclopropylcyclopropane-1-carboxamide (CAS No. 1311696-74-8)

The compound 2-(4-chlorophenyl)-N-(cyanomethyl)-N-cyclopropylcyclopropane-1-carboxamide (CAS No. 1311696-74-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 4-chlorophenyl ring, a cyanomethyl moiety, and a cyclopropyl carboxamide. These features make it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds. Researchers are increasingly exploring its potential applications due to its distinct molecular architecture and reactivity.

In recent years, the demand for cyclopropane derivatives has surged, driven by their utility in drug discovery and material science. The presence of the chlorophenyl group in this compound enhances its lipophilicity, which is crucial for membrane permeability in biological systems. Meanwhile, the cyanomethyl functionality offers a versatile handle for further chemical modifications, making it a valuable intermediate in synthetic chemistry. This dual functionality positions 2-(4-chlorophenyl)-N-(cyanomethyl)-N-cyclopropylcyclopropane-1-carboxamide as a promising candidate for targeted molecular design.

From an industrial perspective, the synthesis of CAS No. 1311696-74-8 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize this compound, ensuring its suitability for research applications. The growing interest in small-molecule inhibitors and agrochemical intermediates has further amplified the relevance of this chemical entity in scientific literature.

Environmental and safety considerations are also critical when working with 2-(4-chlorophenyl)-N-(cyanomethyl)-N-cyclopropylcyclopropane-1-carboxamide. While it is not classified as a hazardous material, proper handling protocols must be followed to minimize exposure. Researchers often seek information on its solubility, stability, and storage conditions, which are frequently searched topics in academic and industrial databases. These parameters are essential for optimizing its use in laboratory settings.

The versatility of CAS No. 1311696-74-8 extends to its potential role in medicinal chemistry. Its structural motifs are reminiscent of known pharmacophores, suggesting possible applications in the development of enzyme inhibitors or receptor modulators. As the pharmaceutical industry continues to explore targeted therapies, compounds like this are gaining attention for their ability to interact with specific biological pathways. This aligns with current trends in personalized medicine and precision agriculture, where tailored solutions are in high demand.

In conclusion, 2-(4-chlorophenyl)-N-(cyanomethyl)-N-cyclopropylcyclopropane-1-carboxamide represents a fascinating area of study at the intersection of chemistry and biology. Its unique properties and potential applications make it a valuable subject for ongoing research. For scientists and industry professionals, understanding its synthesis, characterization, and functional capabilities is key to unlocking its full potential in diverse fields.